Cas no 4512-00-9 (5,6-Diphenyl-1,2,4-triazin-3-ol)

• Product Name: 5,6-Diphenyl-1,2,4-triazin-3-ol
• CAS No: 4512-00-9
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• MDL: MFCD00014640
• CID: 330327
• PubChem ID: 20601
• Update Time: 2025-10-31

5,6-Diphenyl-1,2,4-triazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-Diphenyl-1,2,4-triazin-3(2H)-one
• 1,2,4-Triazin-3(2H)-one,5,6-diphenyl-
• 5,6-Diphenyl-1,2,4-triazin-3-ol
• 1,6-diphenyl-4-oxo-3,4,5,6-tetrahydro-2,3,5-triazine
• 2,3-dihydro-5,6-diphenyl-as-triazin-3-one
• 3-HYDROXY-5,6-DIPHENYL-1,2,4-TRIAZINE
• 3-oxo-5,6-diphenyl-2,3-dihydro-as-triazine
• 4-triazin-3(2h)-one,5,6-diphenyl-2
• 5,6-diphenyl-2(4)H-[1,2,4]triazin-3-one
• 5,6-Diphenyl-2H-[1,2,4]triazin-3-on
• 5,6-DIPHENYL-3-HYDROXY-1,
• 5,6-diphenyl-as-triazin-3(2h)-one
• 5,6-diphenyl-as-triazin-3-o
• 5,6-diphenyl-as-triazin-3-ol
• 1,4-Triazin-3(2H)-one, 5,6-diphenyl-
• 5,6-Diphenyl-1,2,4-triazin-3(2H)-one #
• NSC-149640
• AI3-15232
• NSC 149640
• NCGC00246640-01
• DTXSID20196393
• NSC 15449
• NSC15449
• CHEMBL319305
• as-Triazin-3-ol,6-diphenyl-
• HMS644G13
• Z56860350
• CMLDBU00003589
• AKOS001061076
• 5,6-Diphenyl-3-hydroxy-1,2,4-triazine
• A872424
• SR-01000410951-1
• 5,6-diphenyl-2H-1,2,4-triazin-3-one
• EINECS 224-833-6
• ChemDiv1_020209
• CCG-237727
• SMR000567701
• HMS648K06
• 7X-0815
• SCHEMBL2500703
• 4512-00-9
• EU-0038207
• NSC38614
• NSC-38614
• SR-01000410951
• NSC149640
• FT-0619836
• ChemDiv1_021698
• SB73274
• VTOJJDGNQGCRLP-UHFFFAOYSA-N
• MLS001181969
• NSC-15449
• HMS2850G05
• NSC 38614
• As-Triazin-3(2H)-one, 5,6-diphenyl-
• as-TRIAZIN-3-OL, 5,6-DIPHENYL-
• EN300-17024
• Oprea1_429076
• 5,6-Diphenyl-1,2,4-triazin-3-one
• NS00031486
• 1,2,4-Triazin-3(2H)-one, 5,6-diphenyl-
• J-516548
• diphenyl-1,2,4-triazin-3-ol
• as-Triazin-3(2H)-one,6-diphenyl-
• Oprea1_323195
• AKOS005071077
• MFCD00014640
• CCG-106574
• AKOS005229015
• STK154726
• AK-830/13217183
• AG-670/32986048
• 5,6-diphenyl-1,2,4-triazin-3(4H)-one

• MDL： MFCD00014640
• Inchi： 1S/C15H11N3O/c19-15-16-13(11-7-3-1-4-8-11)14(17-18-15)12-9-5-2-6-10-12/h1-10H,(H,16,18,19)
• InChI Key： VTOJJDGNQGCRLP-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 249.09000
• Monoisotopic Mass: 249.090212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.1469 (rough estimate)
• Melting Point: 224-225°C
• Boiling Point: 392.37°C (rough estimate)
• Flash Point: 241.9°C
• Refractive Index: 1.5700 (estimate)
• PSA: 58.90000
• LogP: 2.91120

5,6-Diphenyl-1,2,4-triazin-3-ol Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：XZ2852000
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 5,6-Diphenyl-1,2,4-triazin-3-ol

Recent Advances in the Study of 5,6-Diphenyl-1,2,4-triazin-3-ol (CAS: 4512-00-9): A Comprehensive Research Brief

5,6-Diphenyl-1,2,4-triazin-3-ol (CAS: 4512-00-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in the context of anti-inflammatory, anticancer, and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5,6-Diphenyl-1,2,4-triazin-3-ol exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing a promising avenue for the development of novel anti-inflammatory drugs. These findings are particularly relevant given the ongoing demand for safer and more effective anti-inflammatory agents with reduced side effects.

In the realm of oncology, a recent preprint on bioRxiv (2024) investigated the anticancer potential of 5,6-Diphenyl-1,2,4-triazin-3-ol derivatives. The study identified several analogs with significant cytotoxicity against triple-negative breast cancer (TNBC) cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds induce apoptosis via the intrinsic mitochondrial pathway, supported by Western blot analysis showing increased cleavage of caspase-3 and PARP. These results underscore the compound's potential as a lead structure for anticancer drug discovery.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5,6-Diphenyl-1,2,4-triazin-3-ol. A 2024 Organic Process Research & Development article detailed a scalable, one-pot synthesis method with improved yield (82%) and purity (>98%), addressing previous challenges in large-scale production. The new protocol employs eco-friendly solvents and catalysts, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Emerging research has also explored the compound's antimicrobial properties. A multi-institutional study published in ACS Infectious Diseases (2023) reported that 5,6-Diphenyl-1,2,4-triazin-3-ol derivatives exhibit broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The most potent analog showed a MIC of 2 µg/mL against MRSA, comparable to vancomycin, with a novel mechanism of action involving disruption of bacterial membrane integrity.

In conclusion, 5,6-Diphenyl-1,2,4-triazin-3-ol (CAS: 4512-00-9) represents a multifaceted compound with diverse therapeutic potential. Recent studies have significantly advanced our understanding of its pharmacological properties and synthetic accessibility. Future research directions may include structure-activity relationship (SAR) studies to optimize its drug-like properties, as well as in vivo efficacy and toxicity evaluations to further validate its clinical translatability. The compound's versatility positions it as a valuable asset in the ongoing quest for novel bioactive molecules in chemical biology and drug discovery.